Imipramine hydrochloride

• CAS No.: 113-52-0
• Product Name: Imipramine hydrochloride
• Molecular Formula: C19H25ClN2
• Molecular Weight: 316.9 g/mol
• IUPAC Name: 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C19H24N2.ClH/c1-20(2)14-7-15-21-18-10-5-3-8-16(18)12-13-17-9-4-6-11-19(17)21;/h3-6,8-11H,7,12-15H2,1-2H3;1H
• Standard InChIKey: XZZXIYZZBJDEEP-UHFFFAOYSA-N
• SMILES: CN(C)CCCN1C2=CC=CC=C2CCC3=CC=CC=C31.Cl
• Canonical SMILES: CN(C)CCCN1C2=CC=CC=C2CCC3=CC=CC=C31.Cl
• Appearance: White Solid
• Melting Point: 168-170˚C
• Description: Imipramine Hydrochloride is the hydrochloride salt form of imipramine, a synthetic tricyclic derivative, antidepressant Imipramine enhances monoamine neurotransmission in certain areas of the brain. It also induces sedation through histamine 1 receptor blockage; hypotension through beta-adrenergic blockage; and diverse parasympatholytic effects. Imipramine has less sedative effect than other members of its therapeutic family. It is used in major depression, dysthymia, bipolar depression, attention-deficit disorders, agoraphobia, and panic disorders. (NCI04); The prototypical tricyclic antidepressant. It has been used in major depression, dysthymia, bipolar depression, attention-deficit disorders, agoraphobia, and panic disorders. It has less sedative effect than some other members of this therapeutic group.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 50-49-7 (Parent)
• Solubility: 47.5 [ug/mL]
• Synonyms: 4,4'-Methylenebis(3-hydroxy-2-naphthoic acid)-3-(10,11-dihydro-5H-dibenzo(b,f)azepin-5-yl)-N,N-dimethyl-1-propanamine (1:2); Imidobenzyle; Imipramine; Imipramine Hydrochloride; Imipramine Monohydrochloride; Imipramine Pamoate; Imizin; Janimine; Melipramine; Norchlorimipramine; Pryleugan; Tofranil
• PubChem Compound: 8228
• Last Modified: Nov 11 2021